2-[[1-(1,3-Benzothiazole-2-carbonyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile

• IUPAC Name: 2-[[1-(1,3-benzothiazole-2-carbonyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile
• InChI: InChI=1S/C20H18N4O2S/c21-11-14-7-8-22-18(10-14)26-13-15-4-3-9-24(12-15)20(25)19-23-16-5-1-2-6-17(16)27-19/h1-2,5-8,10,15H,3-4,9,12-13H2
• InChI Key: DRVYWWJMPONGFB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=NC3=CC=CC=C3S2)COC4=NC=CC(=C4)C#N
• Molecular Formula: C20H18N4O2S
• Molecular Weight: 378.4 g/mol

Description

2-[[1-(1,3-Benzothiazole-2-carbonyl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile is a useful research compound. Its molecular formula is C20H18N4O2S and its molecular weight is 378.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

• Synthesis Techniques : This compound and its derivatives are synthesized using various techniques, such as the reaction of 2-amino-substituted benzothiazoles with p-acetamidobenzenesulfonyl chloride, forming N-acetyl- pyridinium complexes. This process facilitates the condensation to yield the desired products (Patel & Agravat, 2009).

• Antimicrobial Properties : Several studies have found these compounds to possess significant antibacterial activity. This is established through the synthesis of different pyridine derivatives containing the benzothiazole moiety, which have been screened for their effectiveness against bacteria and fungi (Patel, Agravat, & Shaikh, 2011).

Molecular Docking Studies

• Breast Cancer Research : Molecular docking studies of similar compounds have been carried out with targets in breast cancers, such as estrogen and progesterone receptors. These studies aim to predict the activity of these compounds against these receptors, contributing to the understanding of their potential use in cancer treatment (Shirani, Maleki, Asadi, & Dinari, 2021).

Synthesis of Fused Heterocyclic Nitrogen Compounds

• Development of Fused Heterocycles : The compound has been used in the synthesis of new N-amino-2-pyridones and cycloalkane ring-fused pyridine derivatives containing the benzothiazole moiety. These advancements in synthetic methods contribute to the development of a variety of heterocyclic nitrogen compounds (Elgemeie, Shams, Elkholy, & Abbas, 2000).

Synthesis of New Pyridine Derivatives

• Novel Synthesis Methods : Innovative synthesis methods for new pyridine derivatives involving the benzothiazole moiety have been explored. This includes reactions under various conditions, such as ultrasonic irradiation and traditional reflux methods, leading to the formation of diverse compounds with potential pharmacological applications (Venkatesan & Maruthavanan, 2011).

• Potential as Antimicrobial Agents : Compounds synthesized using these methods have been evaluated for their antimicrobial properties, showing considerable activity against different microbial strains (Patel & Agravat, 2007).

Additional Applications

• Chemical Structure and Analysis : The synthesis and characterization of such compounds, including their chemical structure and properties, are crucial in expanding the understanding of their potential applications in various fields, such as medicinal chemistry and materials science (Bogdanowicz et al., 2013).